Methyl 6-methyl-2-{[(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 6-methyl-2-[[2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H23N3O4S/c1-11-7-8-12-16(9-11)29-20(18(12)21(27)28-2)24-17(25)10-15-19(26)23-14-6-4-3-5-13(14)22-15/h3-6,11,15,22H,7-10H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: FQDDXDFQANSHAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3C(=O)NC4=CC=CC=C4N3
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the reactivity of the compound, including its reactions with various reagents and under different conditions.

Physical And Chemical Properties Analysis

This would involve studying properties such as solubility, melting point, boiling point, and stability.

Scientific Research Applications

Chemical Synthesis and Reactions

Methyl 6-methyl-2-{[(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, due to its complex structure, has applications in various chemical synthesis processes. For instance, Iwanami et al. (1964) explored the hydrolysis of compounds with similar structures, noting the potential for these compounds to undergo transformation into pyruvic acid and carbon dioxide (Iwanami, Y., Kenjo, Y., Nishibe, K., Kajiura, M., & Isoyama, S., 1964). Another study by Narayana et al. (2006) on ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a compound with a similar structure, demonstrated its potential in creating antimicrobial and anti-inflammatory agents (Narayana, B., Ashalatha, B. V., Raj, K. K. V., & Kumari, N., 2006).

Crystal Structure Analysis

The detailed study of crystal structures of related compounds aids in understanding the chemical and physical properties of similar substances. Vasu et al. (2004) investigated the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, noting its intramolecular and intermolecular hydrogen bonding patterns, which are crucial for understanding the stability and reactivity of these compounds (Vasu, K. Nirmala, D. Chopra, S. Mohan, & J. Saravanan, 2004).

Mechanism of Action

If the compound has biological activity, this would involve studying how it interacts with biological targets.

Safety and Hazards

This would involve studying the toxicity of the compound, including its LD50 value, and any precautions that need to be taken when handling it.

Future Directions

This would involve a discussion of potential future research directions, such as new synthetic routes, potential applications, and areas where further study is needed.